Cas no 1807091-55-9 (Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807091-55-9
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880429
• Update Time: 2025-06-13

Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)8-7(9(12)13)6(2-11)5(3-14)4-15-8/h4,9H,2H2,1H3
• InChI Key： VSCWKMZIUCTYIG-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Analysis of Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-55-9)

The compound Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-55-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in drug discovery. The presence of the difluoromethyl group in CAS No. 1807091-55-9 is particularly noteworthy, as fluorination is a key strategy in modern medicinal chemistry to improve drug-like properties. This compound is often explored in the context of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent enzymes.

From a synthetic perspective, the bromomethyl functionality in Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate offers excellent reactivity for further derivatization. It serves as a crucial building block for C-C bond formation via cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings. Additionally, the cyano group provides an anchor point for heterocycle expansion, enabling the construction of triazines or tetrazoles—scaffolds frequently employed in fragment-based drug design.

Environmental and regulatory considerations are also shaping research around this compound. With growing emphasis on green chemistry, scientists are investigating solvent-free or catalytic methods to incorporate CAS No. 1807091-55-9 into sustainable synthetic pathways. Its stability under ambient conditions and compatibility with flow chemistry setups further enhance its appeal for industrial-scale applications.

Analytical characterization of Methyl 4-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-2-carboxylate typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for the difluoromethyl group) and high-resolution mass spectrometry. These methods are essential for quality control in high-throughput screening libraries, where purity directly impacts biological assay results. The compound's crystalline nature also facilitates X-ray diffraction studies for structure-activity relationship (SAR) optimization.

Emerging applications in material science have expanded the utility of this pyridine derivative beyond life sciences. Its electron-withdrawing groups make it a candidate for designing organic semiconductors or ligands in catalytic systems. Such interdisciplinary potential answers the increasing search queries about "multipurpose fluorinated building blocks" and "pyridine chemistry in functional materials."

In conclusion, CAS No. 1807091-55-9 represents a compelling case study in modern chemical innovation. Its balanced reactivity profile, coupled with structural features that address contemporary challenges in drug discovery and materials engineering, ensures its continued relevance. As synthetic methodologies evolve and AI-assisted molecular design gains traction, this compound will likely feature prominently in patent literature and research publications across multiple disciplines.